Cas no 62268-13-7 (1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-)
62268-13-7 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-
CAS No:62268-13-7
MF:C9H7ClO4S
MW:246.667480707169
CID:451732
PubChem ID:71388097
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-
- 4-chloro-5-methylsulfanylphthalic acid
- DTXSID70810173
- 4-Chloro-5-(methylsulfanyl)benzene-1,2-dicarboxylic acid
- 62268-13-7
-
- Inchi: 1S/C9H7ClO4S/c1-15-7-3-5(9(13)14)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: NWCMKOCSCMCFSW-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C(C(=O)O)C=C1SC
Computed Properties
- Exact Mass: 245.97541
- Monoisotopic Mass: 245.9753576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- PSA: 74.6
1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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